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Compound of Interest

Compound Name: (S)-(-)-1-(1-Naphthyl)ethanol

Cat. No.: B098219

An In-depth Technical Guide on (S)-(-)-1-(1-Naphthyl)ethanol for Researchers, Scientists, and
Drug Development Professionals.

This technical guide provides comprehensive information on the chemical properties, synthesis,
and applications of the chiral alcohol (S)-(-)-1-(1-Naphthyl)ethanol. This compound serves as
a critical chiral building block in asymmetric synthesis, particularly in the development of
pharmacologically active molecules.

Core Compound Data

(S)-(-)-1-(1-Naphthyl)ethanol is a chiral aromatic alcohol. Its stereochemistry is of significant
importance in the synthesis of enantiomerically pure compounds.

Property Value Source
CAS Number 15914-84-8 [1]
Molecular Formula C12H120 [2][3]
Molecular Weight 172.22 g/mol [21[31[4][5]

(S)-(-)-a-Methyl-1-
naphthalenemethanol, (S)-

Synonyms [1]
()-1-(1-

Hydroxyethyl)naphthalene
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Physicochemical Properties

Property Value

Appearance Colorless to pale yellow liquid

Solubilit Soluble in many organic solvents (alcohols,
olubility _
ethers, aromatic hydrocarbons)

Applications in Research and Drug Development

(S)-(-)-1-(1-Naphthyl)ethanol is a valuable intermediate in various fields:

e Pharmaceutical Industry: It serves as a chiral precursor for the synthesis of various drugs
and active pharmaceutical ingredients.[6] Notably, it is a chiral drug intermediate for
producing mevinic acid analogs, which are potent cholesterol-lowering agents.[7] These
analogs act as HMG-CoA reductase inhibitors and are used in the synthesis of statins.[7]

o Organic Synthesis: This compound is widely used as a versatile reagent in organic synthesis
due to its chemical properties that allow for the formation of a wide range of other
compounds.[6][8]

¢ Medical Research: Due to its potential anti-inflammatory and anti-cancer properties, 1-(1-
Naphthyl)ethanol is a compound of interest in medical research for the development of novel
therapeutic agents.[6]

» Perfumery and Fragrances: The racemic form, 1-(1-Naphthyl)ethanol, is utilized as a key
ingredient in the creation of various fragrances due to its distinctive floral, sweet, and
somewhat spicy scent.[6]

Experimental Protocols

The enantioselective synthesis of (S)-(-)-1-(1-Naphthyl)ethanol is crucial for its application in
drug development. A common and effective method is the asymmetric reduction of the prochiral
ketone, 1-acetonaphthone. Biocatalytic reduction offers a highly selective and environmentally
friendly approach.
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Biocatalytic Asymmetric Reduction of 1-
Acetonaphthone

This protocol is based on the whole-cell bioreduction of 1-acetonaphthone to produce
enantiopure (S)-1-(1-naphthyl)ethanol using a microbial ketoreductase.[7]

1. Microorganism and Culture Preparation:
» A suitable microorganism, such as Pichia sp., is selected for its ketoreductase activity.

e The microorganism is cultured in an appropriate growth medium to achieve a sufficient cell
density for the bioreduction.

2. Bioreduction Reaction:

 In areaction vessel, the cultured microbial cells (whole-cell catalyst) are suspended in a
buffer solution.

e 1-Acetonaphthone, the substrate, is added to the cell suspension.

e The reaction mixture is incubated under optimized conditions of temperature, pH, and
agitation to facilitate the enzymatic reduction.

3. Reaction Monitoring:

e The progress of the reaction is monitored by techniques such as Thin Layer Chromatography
(TLC) or Gas Chromatography (GC) to determine the conversion of the ketone to the
alcohol.

4. Product Extraction and Purification:

o Upon completion of the reaction, the product is extracted from the aqueous phase using an
organic solvent (e.g., ethyl acetate).

o The organic layers are combined, dried over an anhydrous salt (e.g., sodium sulfate), and
the solvent is removed under reduced pressure to yield the crude product.

e The crude (S)-1-(1-naphthyl)ethanol is purified by column chromatography on silica gel.
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5. Enantiomeric Excess Determination:

e The enantiomeric excess (ee) of the purified product is determined using chiral High-
Performance Liquid Chromatography (HPLC) or chiral GC to confirm the stereoselectivity of

the bioreduction.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the biocatalytic synthesis of (S)-(-)-1-

(1-Naphthyl)ethanol.
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Biocatalytic Synthesis of (S)-(-)-1-(1-Naphthyl)ethanol
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Caption: Workflow for the biocatalytic synthesis of (S)-(-)-1-(1-Naphthyl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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